Cas no 1806920-85-3 (3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride
• CAS No: 1806920-85-3
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867101
• Update Time: 2025-06-13

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-4-3(13)1-2(6(9)14)12-5(4)7(10)11/h1,7H,(H,12,13)
• InChI Key： NEBPWEPXSTXDSB-UHFFFAOYSA-N
• SMILES： ClC1C(C=C(C(=O)Cl)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1806920-85-3)

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1806920-85-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various high-value products. Its molecular structure, featuring chloro, difluoromethyl, and hydroxy substituents, makes it a versatile building block for designing novel molecules with targeted biological activities.

The growing interest in 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are pivotal in developing new antimicrobial agents and herbicides. Recent studies highlight its role in optimizing bioactive molecules, aligning with the global demand for sustainable and efficient chemical solutions. This compound’s relevance is further amplified by the increasing focus on green chemistry and environmentally friendly synthesis methods.

One of the most frequently searched questions about CAS No. 1806920-85-3 revolves around its synthetic pathways and purification techniques. Advanced methods such as column chromatography and recrystallization are often employed to achieve high-purity yields. Additionally, the compound’s stability under various conditions is a topic of interest, especially for industrial-scale production. Researchers and manufacturers are keen to understand its storage requirements and handling precautions to ensure optimal performance in downstream applications.

The pharmaceutical industry has shown a strong inclination toward 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride due to its potential in creating small-molecule inhibitors. These inhibitors are crucial for targeting specific enzymes or receptors involved in diseases such as cancer and metabolic disorders. The compound’s carbonyl chloride group also makes it a valuable candidate for peptide coupling reactions, a technique widely used in bioconjugation and drug delivery systems.

In the agrochemical sector, this compound is explored for its role in developing next-generation pesticides and plant growth regulators. Its difluoromethyl moiety is known to enhance the bioavailability and efficacy of agrochemicals, addressing challenges like pest resistance and environmental persistence. As regulatory bodies tighten restrictions on traditional pesticides, the demand for innovative solutions like those derived from CAS No. 1806920-85-3 is expected to rise.

From a market perspective, the supply chain for 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride is influenced by factors such as raw material availability and regional production capacities. Companies specializing in fine chemicals are investing in scalable synthesis routes to meet the growing demand. Furthermore, the compound’s patent landscape and intellectual property considerations are critical for stakeholders aiming to capitalize on its commercial potential.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1806920-85-3) represents a cutting-edge chemical entity with multifaceted applications. Its significance in drug development, agrochemical innovation, and material science underscores its value in modern research and industry. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.